Cas no 2368871-10-5 (1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-
• CAS No: 2368871-10-5
• MF: C₁₂H₇Cl₂F₃N₂O₃
• MW: 355.096791505814
• MDL: MFCD31714227
• CID: 5223601
• Update Time: 2026-03-07

1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-

• MDL： MFCD31714227
• Inchi： 1S/C12H7Cl2F3N2O3/c1-19-10(22-7-3-5(13)2-6(14)4-7)8(11(20)21)9(18-19)12(15,16)17/h2-4H,1H3,(H,20,21)
• InChI Key： RIHSLXJFRNFIHA-UHFFFAOYSA-N
• SMILES： N1(C)C(OC2=CC(Cl)=CC(Cl)=C2)=C(C(O)=O)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-

1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)- (CAS No. 2368871-10-5): A Comprehensive Overview

1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-, identified by its CAS number 2368871-10-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyrazole core substituted with various functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a carboxylic acid moiety, a dichlorophenyl group, a methyl group, and a trifluoromethyl group makes this molecule a promising candidate for further investigation in medicinal chemistry.

The< strong>pyrazole scaffold is a well-known pharmacophore in drug design, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)- enhances its interactability with biological targets, making it an attractive molecule for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of electron-withdrawing groups such as< strong> trifluoromethyl and< strong> dichlorophenyl moieties can significantly influence the electronic properties of the molecule, thereby modulating its binding affinity and selectivity towards biological targets. This compound's design reflects a thoughtful balance between lipophilicity and polarizability, which are critical factors in drug-like properties.

The< strong>carboxylic acid group in the molecule not only contributes to its solubility but also provides a site for further derivatization. Carboxylic acids are frequently used in drug development due to their ability to form hydrogen bonds, which can enhance binding interactions with biological targets. Additionally, they can be converted into esters or amides, expanding the chemical space available for SAR studies.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising candidates like 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-. These methods allow researchers to predict the binding modes and affinities of molecules to target proteins, thereby accelerating the drug discovery process.

The< strong>dichlorophenyl group is another key feature of this compound that contributes to its potential biological activity. Chlorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration. Furthermore, dichlorophenyl groups have been shown to improve binding interactions with certain enzyme targets, making them valuable in the design of bioactive compounds.

The< strong>methyl group at the 1-position of the pyrazole ring adds another layer of complexity to the molecule's interactions with biological targets. Methyl groups can influence both the electronic and steric properties of a molecule, potentially affecting its binding affinity and selectivity. The presence of this group in 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)- suggests that it may exhibit unique biological activities compared to related compounds without this substitution.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 5-(3,5-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)- (CAS No. 2368871-10-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique substitution pattern and structural features make it an attractive candidate for further investigation in drug discovery. The combination of computational methods and experimental validation will be crucial in determining its full biological profile and therapeutic potential.